N-(2-methoxyethyl)-4-methyl-2-(4-methylphenylsulfonamido)thiazole-5-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-4-methyl-2-[(4-methylphenyl)sulfonylamino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H19N3O4S2/c1-10-4-6-12(7-5-10)24(20,21)18-15-17-11(2)13(23-15)14(19)16-8-9-22-3/h4-7H,8-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: ZFSVMOZPWJJWTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=C(S2)C(=O)NCCOC)C
• Molecular Formula: C15H19N3O4S2
• Molecular Weight: 369.5 g/mol

Description

N-(2-methoxyethyl)-4-methyl-2-(4-methylphenylsulfonamido)thiazole-5-carboxamide, also known as MTA, is a synthetic compound that has gained significant attention in the field of scientific research. MTA belongs to the class of sulfonamide compounds and has been studied extensively for its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Compound Synthesis

N-(2-methoxyethyl)-4-methyl-2-(4-methylphenylsulfonamido)thiazole-5-carboxamide represents a class of compounds involved in the synthesis of various heterocyclic compounds. For instance, research into novel heterocyclic compounds derived from visnaginone and khellinone has highlighted their potential as anti-inflammatory and analgesic agents. These compounds have been shown to possess significant COX-2 selectivity, comparable analgesic activity, and notable anti-inflammatory effects, showcasing their potential for medical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activity

The synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, including those related to the chemical structure of interest, has been explored for their cytotoxic activity against cancer cells. Certain derivatives have demonstrated in vitro cytotoxicity against Ehrlich Ascites Carcinoma cells, underscoring the potential for these compounds in developing anticancer therapies (Hassan, Hafez, & Osman, 2014).

Neuropharmacological Applications

Compounds structurally related to N-(2-methoxyethyl)-4-methyl-2-(4-methylphenylsulfonamido)thiazole-5-carboxamide have been studied for their neuropharmacological properties, particularly as 5-HT(1B/1D) antagonists. These substances exhibit potential for treating neurological disorders due to their receptor binding profiles and functional properties, indicating a promising avenue for further research into therapeutic agents targeting the central nervous system (Liao et al., 2000).

Anti-inflammatory and Analgesic Properties

The exploration of benzopyrones and related compounds, including those with structures similar to the compound of interest, has revealed potent anti-inflammatory and analgesic properties. Some derivatives have been found to be powerful inhibitors of anaphylaxis, comparable to established treatments like cromolyn sodium. This highlights the potential of such compounds in the development of new anti-allergy and anti-inflammatory drugs (Ellis et al., 1978).

Antiviral Activity

Derivatives of N-(2-methoxyethyl)-4-methyl-2-(4-methylphenylsulfonamido)thiazole-5-carboxamide have also been synthesized and tested for their antiviral properties. Certain sulfonamide derivatives demonstrated activity against tobacco mosaic virus, suggesting a potential role for these compounds in antiviral research and treatment strategies (Chen et al., 2010).